Cas no 82118-05-6 (5-Amino-N-butyl-3-(methylsulfanyl)-1H-1,2,4-triazole-1-carbothioamide)

• Product name: 5-Amino-N-butyl-3-(methylsulfanyl)-1H-1,2,4-triazole-1-carbothioamide
• CAS No: 82118-05-6
• MF: C₈H₁₅N₅S₂
• MW: 245.368
• CID: 2803359
• PubChem ID: 13055541

5-Amino-N-butyl-3-(methylsulfanyl)-1H-1,2,4-triazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-butyl-3-(methylsulfanyl)-1H-1,2,4-triazole-1-carbothioamide
• DTXSID60516617
• 82118-05-6

• Inchi： InChI=1S/C8H15N5S2/c1-3-4-5-10-8(14)13-6(9)11-7(12-13)15-2/h3-5H2,1-2H3,(H,10,14)(H2,9,11,12)
• InChI Key： CQAIWIQYHNXHMV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 245.07688785Da
• Monoisotopic Mass: 245.07688785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų